ent-Aprepitant
ent-Aprepitant
A metabolite of Aprepitant
Brand Name:
Vulcanchem
CAS No.:
172822-29-6
VCID:
VC0194755
InChI:
InChI=1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m0/s1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=C(C=C4)F
Molecular Formula:
C23H21F7N4O3
Molecular Weight:
534.44
ent-Aprepitant
CAS No.: 172822-29-6
Impurities
VCID: VC0194755
Molecular Formula: C23H21F7N4O3
Molecular Weight: 534.44
Purity: > 95%
| CAS No. | 172822-29-6 |
|---|---|
| Product Name | ent-Aprepitant |
| Molecular Formula | C23H21F7N4O3 |
| Molecular Weight | 534.44 |
| IUPAC Name | 3-[[(2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m0/s1 |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=C(C=C4)F |
| Appearance | Solid powder |
| Description | A metabolite of Aprepitant |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Aprepitant EP Impurity D; (1S,2S,3R-Aprepitant ; ent-Aprepitant ; 3-[[(2S,3R)-2-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluoro phenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one |
| PubChem Compound | 135934925 |
| Last Modified | Nov 11 2021 |
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